Cas no 1355246-96-6 (1-(2-bromo-4-fluorophenyl)pyrrolidine)

• Product Name: 1-(2-bromo-4-fluorophenyl)pyrrolidine
• CAS No: 1355246-96-6
• MF: C₁₀H₁₁BrFN
• MW: 244.103445291519
• MDL: MFCD21332950
• CID: 2771393
• PubChem ID: 70699620
• Update Time: 2025-10-19

1-(2-bromo-4-fluorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-fluorophenyl)pyrrolidine
• AKOS018444804
• BS-25315
• DTXSID40742735
• MFCD21332950
• 1355246-96-6

• MDL： MFCD21332950
• Inchi： 1S/C10H11BrFN/c11-9-7-8(12)3-4-10(9)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2
• InChI Key： WCKMJETXNAKABG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1N1CCCC1)F

Computed Properties

• Exact Mass: 243.00600
• Monoisotopic Mass: 243.00589Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 3.25340

Additional information on 1-(2-bromo-4-fluorophenyl)pyrrolidine

Introduction to 1-(2-bromo-4-fluorophenyl)pyrrolidine (CAS No. 1355246-96-6)

1-(2-bromo-4-fluorophenyl)pyrrolidine, identified by its Chemical Abstracts Service (CAS) number 1355246-96-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, featuring a pyrrolidine ring fused with a brominated and fluorinated aromatic system, has garnered attention due to its versatile structural properties and potential applications in drug discovery. The presence of both bromine and fluorine substituents in the phenyl ring enhances its reactivity, making it a valuable scaffold for synthesizing novel bioactive molecules.

The structural motif of 1-(2-bromo-4-fluorophenyl)pyrrolidine combines the nitrogen-rich pyrrolidine core with a halogenated aromatic ring, which is a common design principle in modern medicinal chemistry. This combination not only imparts unique electronic and steric properties but also facilitates further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Such transformations are pivotal in constructing more complex drug candidates with tailored pharmacological profiles.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of halogenated pyrrolidines as key intermediates in the development of small-molecule drugs. The bromine atom at the 2-position and the fluorine atom at the 4-position of the phenyl ring play crucial roles in modulating the binding affinity and metabolic stability of potential therapeutic agents. For instance, fluorine substitution is known to enhance lipophilicity and metabolic resistance, while bromine serves as a handle for further derivatization.

One of the most compelling aspects of 1-(2-bromo-4-fluorophenyl)pyrrolidine is its utility in the synthesis of kinase inhibitors, which are among the most extensively studied drug classes for treating cancers and inflammatory diseases. The pyrrolidine scaffold is particularly well-suited for targeting protein kinases due to its ability to mimic ATP binding pockets. Researchers have leveraged this property to design molecules that selectively inhibit aberrant signaling pathways involved in disease progression.

Recent studies have highlighted the potential of 1-(2-bromo-4-fluorophenyl)pyrrolidine as a precursor in developing antiviral agents. The halogenated aromatic system provides a platform for creating compounds that can interact with viral proteases or polymerases. For example, modifications at the 2-bromo and 4-fluoro positions have been shown to improve binding interactions with viral targets, leading to enhanced antiviral efficacy. This underscores the compound's versatility in addressing diverse therapeutic challenges.

The synthesis of 1-(2-bromo-4-fluorophenyl)pyrrolidine typically involves multi-step organic transformations, starting from commercially available precursors such as 2-bromo-4-fluoroaniline and pyrrolidine derivatives. Palladium-catalyzed cross-coupling reactions are often employed to construct the pyrrolidine-fused aromatic system efficiently. These synthetic strategies highlight the compound's accessibility, which is crucial for both academic research and industrial applications.

The pharmacological evaluation of derivatives of 1-(2-bromo-4-fluorophenyl)pyrrolidine has revealed promising activities across multiple disease areas. In oncology, several analogs have demonstrated inhibitory effects on tyrosine kinases such as EGFR and MET, which are overexpressed in various cancers. Additionally, preclinical studies have indicated potential therapeutic benefits in neurological disorders, where modulation of kinase activity can lead to improved symptoms.

The role of fluorine substitution in enhancing drug-like properties cannot be overstated. In 1-(2-bromo-4-fluorophenyl)pyrrolidine, the fluorine atom contributes to favorable pharmacokinetic profiles by increasing metabolic stability against cytochrome P450 enzymes. This characteristic is particularly advantageous for designing long-acting drugs that require less frequent dosing. Furthermore, fluorine atoms can improve binding interactions by participating in hydrophobic interactions or dipole-dipole forces within biological targets.

In conclusion, 1-(2-bromo-4-fluorophenyl)pyrrolidine (CAS No. 1355246-96-6) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent scaffold for developing novel therapeutics targeting various diseases. As synthetic methodologies continue to advance, expect to see more derivatives of this compound entering clinical development pipelines, offering hope for innovative treatments in years to come.